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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341 Get Quote

An In-depth Technical Guide to Pentylcyclohexyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of pentylcyclohexyl acetate. The primary focus is on 2-tert-pentylcyclohexyl
acetate (CAS No. 67874-72-0), a common fragrance ingredient. This document includes a

summary of its physical and chemical properties, a detailed, generalized experimental protocol

for its synthesis via esterification, and methodologies for its characterization using gas

chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. All quantitative

data is presented in tabular format for clarity and ease of comparison. Additionally, a logical

workflow for its synthesis is visualized using a DOT script.

Chemical Properties of 2-tert-Pentylcyclohexyl
Acetate
2-tert-Pentylcyclohexyl acetate is a synthetic fragrance compound valued for its woody and

fruity aroma. It is a colorless liquid that is soluble in ethanol and insoluble in water. A summary

of its key chemical and physical properties is provided in Table 1.
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Table 1: Chemical and Physical Properties of 2-tert-Pentylcyclohexyl Acetate

Property Value Reference(s)

CAS Number 67874-72-0 [1][2]

Molecular Formula C₁₃H₂₄O₂ [1][2]

Molecular Weight 212.33 g/mol [1][3]

Appearance Colorless clear liquid [2]

Density 0.943–0.949 g/mL at 20°C [2]

Refractive Index 1.4560–1.4620 at 20°C [2]

Boiling Point
Approximately 311 °C (rough

estimate)
[4]

Flash Point 99 °C [2]

Solubility
Insoluble in water, soluble in

ethanol
[2]

Purity (Commercial) > 98% (sum of isomers) [2]

Isomer Composition
Typically 75-85% cis and 15-

25% trans
[2]

Synthesis of 2-tert-Pentylcyclohexyl Acetate
The synthesis of 2-tert-pentylcyclohexyl acetate is typically achieved through the

esterification of 2-tert-pentylcyclohexanol with an acetylating agent, such as acetic anhydride or

acetyl chloride, in the presence of an acid catalyst.

General Experimental Protocol: Esterification of 2-tert-
Pentylcyclohexanol
Materials:

2-tert-pentylcyclohexanol
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Acetic anhydride

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-

tert-pentylcyclohexanol (1.0 eq) and acetic anhydride (1.2 eq).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the stirred

mixture.

Heat the reaction mixture to reflux (approximately 140-150°C) and maintain for 2-4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted acetic anhydride), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to yield the crude 2-tert-pentylcyclohexyl
acetate.

The crude product can be purified by vacuum distillation to obtain the final product with high

purity.
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Analytical Characterization
Gas Chromatography (GC)
Gas chromatography is a standard method for assessing the purity and isomer ratio of 2-tert-

pentylcyclohexyl acetate.

Typical GC Conditions:

Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane

stationary phase (e.g., DB-5 or equivalent), is suitable.

Injector Temperature: 250°C

Detector: Flame Ionization Detector (FID)

Detector Temperature: 280°C

Carrier Gas: Helium or Hydrogen

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes

Ramp: 10°C/min to 250°C

Final hold: 5 minutes

This method will separate the cis- and trans-isomers of 2-tert-pentylcyclohexyl acetate,

allowing for the determination of their relative percentages.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized

ester.

Expected ¹H NMR Spectral Features (in CDCl₃):

A singlet around δ 2.0 ppm corresponding to the methyl protons of the acetate group.
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A multiplet in the region of δ 4.5-5.0 ppm corresponding to the proton on the carbon bearing

the acetate group (CHOAc).

A series of multiplets between δ 0.8 and 1.8 ppm corresponding to the protons of the

cyclohexyl ring and the tert-pentyl group.

Expected ¹³C NMR Spectral Features (in CDCl₃):

A signal around δ 170 ppm for the carbonyl carbon of the ester.

A signal in the range of δ 70-80 ppm for the carbon attached to the oxygen of the ester

(CHOAc).

A signal around δ 21 ppm for the methyl carbon of the acetate group.

A series of signals in the aliphatic region (δ 10-50 ppm) for the carbons of the cyclohexyl and

tert-pentyl groups.

Logical Workflow and Diagrams
The synthesis of 2-tert-pentylcyclohexyl acetate follows a straightforward logical progression

from starting materials to the final purified product. This workflow is depicted in the following

diagram.
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Caption: Synthesis workflow for 2-tert-pentylcyclohexyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15347341?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP1029845A1/en
https://patents.google.com/patent/EP1029845A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylcyclohexyl-acetate
https://webbook.nist.gov/cgi/formula?ID=R185192
https://webbook.nist.gov/cgi/formula?ID=R185187&Mask=2000
https://www.benchchem.com/product/b15347341#pentylcyclohexyl-acetate-chemical-properties-and-cas-number
https://www.benchchem.com/product/b15347341#pentylcyclohexyl-acetate-chemical-properties-and-cas-number
https://www.benchchem.com/product/b15347341#pentylcyclohexyl-acetate-chemical-properties-and-cas-number
https://www.benchchem.com/product/b15347341#pentylcyclohexyl-acetate-chemical-properties-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15347341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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